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Compound of Interest

Compound Name: 2,4-Difluorophenol

Cat. No.: B048109 Get Quote

An In-depth Technical Guide to 2,4-Difluorophenol

This guide provides comprehensive technical information on 2,4-Difluorophenol (CAS No:

367-27-1), a key organic building block utilized in the synthesis of various pharmaceutical and

agrochemical compounds.[1][2] Its fluorinated structure enhances the reactivity and stability of

derivative compounds, making it a valuable intermediate in organic synthesis.[3] This document

is intended for researchers, scientists, and professionals in the field of drug development and

fine chemical synthesis.

Core Molecular Data
2,4-Difluorophenol is an aromatic compound characterized by a phenolic ring with two fluorine

substituents.

Molecular Formula: C₆H₄F₂O[4][5]

Molecular Weight: 130.09 g/mol

Physicochemical Properties
The quantitative properties of 2,4-Difluorophenol are summarized in the table below for easy

reference.
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Property Value Source(s)

CAS Number 367-27-1

IUPAC Name 2,4-difluorophenol

Appearance

Light yellow to yellow powder

or lump; clear yellow-green

liquid after melting.

Melting Point 22.4 °C

Boiling Point 145.7 °C (at 760 mmHg)

Density ~1.4 g/cm³

Flash Point 56.7 °C

Vapor Pressure 3.8 mmHg (at 25 °C)

Refractive Index 1.496 (at 20 °C)

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2,4-Difluorophenol are crucial for

research and development applications.

Synthesis from 2,4-Difluorophenylboronic Acid
A common laboratory-scale synthesis involves the oxidation of 2,4-difluorophenylboronic acid.

Materials:

2,4-Difluorophenylboronic acid

30% aqueous hydrogen peroxide (H₂O₂) solution

Zinc oxide (ZnO) nanocatalyst

Deionized water

Diethyl ether
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Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel (100-200 mesh) for column chromatography

Hexane and Ethyl Acetate for eluent

Procedure:

In a 50 mL round-bottomed flask, combine the arylboronic acid (1 mmol), 30% aqueous H₂O₂

(0.2 mL), and ZnO nanocatalyst (5 mol%).

Add 2 mL of water to the flask and stir the mixture at room temperature under aerobic

conditions.

Monitor the reaction's progress using thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with 20 mL of water.

Extract the product from the aqueous layer using diethyl ether (3 x 20 mL).

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Remove the solvent by rotary evaporation under reduced pressure.

Purify the crude product via silica gel column chromatography, using a hexane/ethyl acetate

(9:1) mixture as the eluent, to yield the final product, 2,4-Difluorophenol.

Confirm the structure of the purified product using ¹H NMR and ¹³C NMR spectroscopy.

Analytical Method: Purity Assessment by GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method for assessing the

purity of volatile and semi-volatile organic compounds like 2,4-Difluorophenol.

Instrumentation and Materials:

Gas chromatograph coupled with a Mass Spectrometer (GC-MS)
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High-resolution fused silica capillary GC column

Helium (carrier gas)

Volumetric flasks and micropipettes

Suitable solvent (e.g., Dichloromethane or Diethyl Ether)

2,4-Difluorophenol sample

Procedure:

Standard Preparation: Prepare a series of calibration standards of known concentrations by

dissolving 2,4-Difluorophenol in the chosen solvent.

Sample Preparation: Accurately weigh a sample of the synthesized product and dissolve it in

the solvent to a known concentration.

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample onto the GC column.

The analyte is separated from impurities based on its boiling point and interaction with the

column's stationary phase.

The separated compounds are then introduced into the mass spectrometer.

Detection and Identification: The MS detector ionizes the molecules and separates the ions

based on their mass-to-charge ratio, generating a unique mass spectrum for each

compound. The analyte is identified by comparing its retention time and mass spectrum to

those of a reference standard.

Quantification: The concentration and purity of the analyte are determined by comparing the

peak area of the sample to the calibration curve generated from the standards.

Visualized Workflows and Pathways
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: General workflow for the synthesis of 2,4-Difluorophenol.
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Caption: Conceptual workflow for purity analysis via GC-MS.
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Safety and Handling
2,4-Difluorophenol is a hazardous chemical that requires careful handling.

Hazards: It is harmful if swallowed, inhaled, or in contact with skin. It can cause serious eye

damage and skin irritation. It is also classified as a flammable solid.

Personal Protective Equipment (PPE): Wear protective gloves, chemical-resistant clothing,

and eye/face protection (safety goggles and face shield).

Handling: Use only in a well-ventilated area or under a chemical fume hood. Keep away from

heat, sparks, open flames, and other ignition sources. Ground and bond containers and

receiving equipment.

First Aid: In case of eye contact, rinse immediately and cautiously with plenty of water for at

least 15 minutes and seek immediate medical attention. For skin contact, wash off

immediately with soap and plenty of water. If inhaled, move the person to fresh air. If

swallowed, rinse the mouth and do NOT induce vomiting; seek immediate medical attention.

Always consult the full Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048109#2-4-difluorophenol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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